Cas no 6201-86-1 (3-Amino-5-sulfosalicylic Acid)

• Product Name: 3-Amino-5-sulfosalicylic Acid
• CAS No: 6201-86-1
• Molecular Formula: C₇H₇NO₆S
• Molecular Weight: 233.19858
• MDL: MFCD00035912
• CID: 85568
• PubChem ID: 22573

3-Amino-5-sulfosalicylic Acid Properties

Names and Identifiers

• 3-Amino-2-hydroxy-5-sulfobenzoic acid
• 3-amino-5-sulfo salicylique
• 3-AMINO-5-SULFOSALICYCLIC ACID
• 3-Amino-2-hydroxy-5-sulfo-benzoesaeure
• 3-amino-2-hydroxy-5-sulfo-benzoic acid
• 3-Amino-2-oxy-benzoesaeure-sulfonsaeure-(5)
• 3-amino-5-sulfo salicylic acid
• 3-Amino-5-sulfosalicyic acid
• 3-Amino-5-sulfo-salicylsaeure
• 3-Amino-5-sulphosalicylic acid
• 3-Amino-salicylsaeure-sulfonsaeure-(5)
• EINECS 228-261-8
• Aminosulfosalicylsaure
• EN300-114486
• Z277540082
• SCHEMBL7827859
• DTXSID8074863
• 9T7FZR32GZ
• 6201-86-1
• UNII-9T7FZR32GZ
• NS00034891
• AKOS005592750
• 3-AMINO-5-SULFOSALICYLIC ACID
• A833536
• Benzoic acid, 3-amino-2-hydroxy-5-sulfo-
• FT-0636021

• MDL： MFCD00035912
• InChIKey： ZLTOYIGWKLTQBJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7NO6S/c8-5-2-3(15(12,13)14)1-4(6(5)9)7(10)11/h1-2,9H,8H2,(H,10,11)(H,12,13,14)
• SMILES： NC1=CC(=CC(C(O)=O)=C1O)S(O)(=O)=O

Computed Properties

• Exact Mass: 232.99900
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 232.999408
• Heavy Atom Count: 15
• Complexity: 347
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 146

Experimental Properties

• LogP: 1.58130
• PSA: 146.30000
• Refractive Index: 1.7
• Boiling Point: Vapour density:
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• Density: 1.858

3-Amino-5-sulfosalicylic Acid Security Information

• Storage Condition：Sealed in dry,2-8°C

3-Amino-5-sulfosalicylic Acid Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Sulfobenzoic acids